N-(2-chloro-5-nitrophenyl)-2-(2-chlorophenoxy)acetamide

• IUPAC Name: N-(2-chloro-5-nitrophenyl)-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C14H10Cl2N2O4/c15-10-6-5-9(18(20)21)7-12(10)17-14(19)8-22-13-4-2-1-3-11(13)16/h1-7H,8H2,(H,17,19)
• InChI Key: ZABUQQRASZATSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl)Cl
• Molecular Formula: C14H10Cl2N2O4
• Molecular Weight: 341.1 g/mol

Description

Nifuratel is a synthetic compound that belongs to the nitrofuran class of compounds. It was first synthesized in the 1970s and has since been used as an antiprotozoal and antifungal agent. In recent years, it has gained attention for its potential use in cancer treatment and other therapeutic applications.

Mechanism of Action

The exact mechanism of action of Nifuratel is not fully understood. However, it has been suggested that it exerts its antitumor effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Its antiviral effects are thought to be due to its ability to inhibit viral replication. The anti-inflammatory effects of Nifuratel are believed to be mediated through the inhibition of NF-κB signaling pathway.
Biochemical and Physiological Effects:
Nifuratel has been shown to have minimal toxicity in vitro and in vivo. It has been reported to have low cytotoxicity against normal human cells and has a high selectivity index. In addition, it has been shown to have good bioavailability and can be easily absorbed by the body.

Advantages and Limitations for Lab Experiments

Nifuratel has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has a wide range of biological activities, making it useful for studying various disease models. However, one limitation of Nifuratel is that it has not been extensively studied in clinical trials, and its safety and efficacy in humans are not well established.

Future Directions

For research include the development of Nifuratel derivatives and the investigation of its mechanism of action and potential use in combination therapy.

Synthesis Methods

Nifuratel can be synthesized by the reaction of 2-chloro-5-nitroaniline with 2-chlorophenoxyacetic acid in the presence of a suitable catalyst. The reaction yields N-(2-chloro-5-nitrophenyl)-2-(2-chlorophenoxy)acetamide, which is then purified and characterized.

Scientific Research Applications

Nifuratel has been extensively studied for its biological activities. It has been reported to have antitumor effects against various types of cancer cells, including breast, lung, and colon cancer cells. In addition, it has been shown to have antiviral activity against HIV, herpes simplex virus, and hepatitis B virus. Nifuratel also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.